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Compound of Interest

Compound Name: 3-Methyithiolane

Cat. No.: B1266643

Technical Guide: Physical Properties of 3-
Methylthiolane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of 3-
Methylthiolane, a heterocyclic organic compound. The document focuses on its melting and
boiling points, presenting available data and outlining the general experimental methodologies
for their determination. This information is crucial for professionals in research and
development who require precise data for reaction setup, process design, and compound
characterization.

Core Physical Properties of 3-Methylthiolane

3-Methylthiolane, also known as 3-methyltetrahydrothiophene, is a sulfur-containing
heterocyclic compound with the chemical formula CsH10S. Accurate knowledge of its physical
properties is essential for its application in various chemical syntheses and pharmaceutical
development.

Data Presentation

The experimentally determined and calculated physical properties of 3-Methylthiolane are
summarized in the table below for easy reference and comparison.
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Physical Property Value Notes
Melting Point -81.16 °C
Boiling Point 1325+8.0°C at 760 mmHg

Experimental Protocols

While specific experimental protocols for the determination of the boiling and melting points of
3-Methylthiolane are not detailed in the available literature, this section outlines the general
and widely accepted methodologies used for such characterizations. These protocols provide a
framework for the replication and verification of the physical data presented.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
The following is a generalized protocol for melting point determination using a capillary-based
apparatus.

Methodology:

o Sample Preparation: A small amount of the crystalline solid is finely ground and packed into
a capillary tube, which is sealed at one end. The packing should be dense and to a height of
2-3 mm.

o Apparatus Setup: The capillary tube containing the sample is placed in a heating block
apparatus (e.g., Mel-Temp or similar device) adjacent to a calibrated thermometer.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be employed
to determine an approximate melting range. Subsequently, a new sample is heated slowly,
typically at a rate of 1-2 °C per minute, as the temperature approaches the expected melting
point.

o Observation and Recording: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the last solid

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1266643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

crystal melts is recorded as the end of the melting range. For pure compounds, this range is
typically narrow (0.5-1 °C).

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology (Small-Scale Capillary Method):

Sample Preparation: A small volume (a few milliliters) of the liquid is placed in a small test
tube or fusion tube.

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube, with the open end submerged.

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
heating bath (e.g., a Thiele tube filled with a high-boiling point oil).

e Heating: The heating bath is gently heated, causing the air trapped in the capillary tube to
expand and exit as a stream of bubbles. Heating is continued until a steady and rapid stream
of bubbles emerges from the capillary.

o Observation and Recording: The heat source is then removed, and the apparatus is allowed
to cool. The temperature at which the bubbling stops and the liquid begins to be drawn into
the capillary tube is recorded as the boiling point. This is the point at which the external
pressure equals the vapor pressure of the liquid.

Visualized Experimental Workflows

The following diagrams illustrate the generalized workflows for the determination of the melting
and boiling points as described in the experimental protocols.
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Generalized workflow for melting point determination.

Sample & Apparatus Setup Measurement
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Generalized workflow for boiling point determination.

 To cite this document: BenchChem. [Physical properties of 3-Methylthiolane like boiling and
melting points]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266643#physical-properties-of-3-methylthiolane-
like-boiling-and-melting-points]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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